(E)-2-cyano-3-[2-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]prop-2-enamide

• IUPAC Name: (E)-2-cyano-3-[2-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]prop-2-enamide
• InChI: InChI=1S/C18H14Cl2N2O3/c1-24-16-4-2-3-11(7-13(9-21)18(22)23)17(16)25-10-12-5-6-14(19)8-15(12)20/h2-8H,10H2,1H3,(H2,22,23)/b13-7+
• InChI Key: WVGOPTSWHWZVJG-NTUHNPAUSA-N
• Canonical SMILES: COC1=CC=CC(=C1OCC2=C(C=C(C=C2)Cl)Cl)C=C(C#N)C(=O)N
• Isomeric SMILES: COC1=CC=CC(=C1OCC2=C(C=C(C=C2)Cl)Cl)/C=C(\C#N)/C(=O)N
• Molecular Formula: C18H14Cl2N2O3
• Molecular Weight: 377.2 g/mol

Description

“(E)-2-cyano-3-[2-[(2,4-dichlorophenyl)methoxy]-3-methoxyphenyl]prop-2-enamide” is a chemical compound. It’s worth noting that a similar compound, “(E)-1- (2,4-Dichlorophenyl)-3- [4- (morpholin-4-yl)phenyl]prop-2-en-1-one”, has been investigated as a potential new drug to fight against the COVID-19 virus.

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a synthetic chalcone “(E)-3-(2,4-dichlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one” was able to synergistically modulate the antibiotic Ciprofloxacino and Ethidium Bromide against the bacterial strain S. aureus K2068.

Molecular Structure Analysis

The molecular structure of similar compounds has been investigated using computational assessment and molecular docking approach. The most stable structure is determined from the conformer analysis and optimization.

Chemical Reactions Analysis

The synthetic chalcone “(E)-3-(2,4-dichlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one” was found to have the ability to modulate the antibiotic Ciprofloxacino and Ethidium Bromide against the bacterial strain S. aureus K2068.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, the geometric parameters (bond lengths and bond angles) of “(E)-1- (2,4-Dichlorophenyl)-3- [4- (morpholin-4-yl)phenyl]prop-2-en-1-one” are in good agreement with the experimental values available in the literature.

Mechanism of Action

The mechanism of action of similar compounds has been studied. For example, the synthetic chalcone “(E)-3-(2,4-dichlorophenyl)-1-(2-hydroxyphenyl)prop-2-en-1-one” may be acting by inhibiting the efflux pump mechanism of bacteria.

Safety and Hazards

The theoretical physicochemical and pharmacokinetic properties of chalcone showed that the chalocne did not present a severe risk of toxicity, such as genetic mutation or cardiotoxicity.